Cas no 2680758-88-5 (benzyl N-{3-hydroxy-2-(pyridin-4-yl)methylpropyl}carbamate)

• Product Name: benzyl N-{3-hydroxy-2-(pyridin-4-yl)methylpropyl}carbamate
• CAS No: 2680758-88-5
• MF: C₁₇H₂₀N₂O₃
• MW: 300.352304458618
• CID: 5633692
• PubChem ID: 165936336
• Update Time: 2025-05-23

benzyl N-{3-hydroxy-2-(pyridin-4-yl)methylpropyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2680758-88-5
• benzyl N-{3-hydroxy-2-[(pyridin-4-yl)methyl]propyl}carbamate
• EN300-28290269
• benzyl N-{3-hydroxy-2-(pyridin-4-yl)methylpropyl}carbamate

• Inchi： 1S/C17H20N2O3/c20-12-16(10-14-6-8-18-9-7-14)11-19-17(21)22-13-15-4-2-1-3-5-15/h1-9,16,20H,10-13H2,(H,19,21)
• InChI Key： VPZHXPFSTNTQSH-UHFFFAOYSA-N
• SMILES： OCC(CNC(=O)OCC1C=CC=CC=1)CC1C=CN=CC=1

Computed Properties

• Exact Mass: 300.14739250g/mol
• Monoisotopic Mass: 300.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 71.4Ų

Additional information on benzyl N-{3-hydroxy-2-(pyridin-4-yl)methylpropyl}carbamate

Professional Introduction to Benzyl N-{3-hydroxy-2-(pyridin-4-yl)methylpropyl}carbamate (CAS No. 2680758-88-5)

Benzyl N-{3-hydroxy-2-(pyridin-4-yl)methylpropyl}carbamate, a compound with the chemical identifier CAS No. 2680758-88-5, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular structure of this compound incorporates a benzyl moiety and a carbamate group, which are both critical for its pharmacological activity. Specifically, the presence of a 3-hydroxy-2-(pyridin-4-yl)methylpropyl side chain introduces a pyridine ring, which is known for its role in modulating biological pathways and enhancing drug interactions.

The synthesis of Benzyl N-{3-hydroxy-2-(pyridin-4-yl)methylpropyl}carbamate involves a series of well-defined chemical reactions that highlight the expertise required in organic synthesis. The process typically begins with the preparation of the pyridin-4-ylmethyl group, followed by its coupling with a hydroxymethylpropyl unit. The introduction of the carbamate group is achieved through the reaction of an appropriate carboxylic acid derivative with an amine, resulting in the formation of the target compound. This synthetic route underscores the importance of precision and control in pharmaceutical manufacturing to ensure high yield and purity.

Recent research has demonstrated that Benzyl N-{3-hydroxy-2-(pyridin-4-yl)methylpropyl}carbamate exhibits promising biological activity. Studies have shown that this compound interacts with various biological targets, making it a valuable candidate for further investigation in drug development. The pyridine moiety, in particular, has been identified as a key pharmacophore, contributing to its ability to modulate enzyme activity and receptor binding. This has opened up new avenues for exploring its potential in treating various therapeutic conditions.

In addition to its structural significance, Benzyl N-{3-hydroxy-2-(pyridin-4-yl)methylpropyl}carbamate has been investigated for its potential role in addressing neurological disorders. The hydroxymethylpropyl side chain is believed to enhance blood-brain barrier penetration, allowing the compound to reach central nervous system targets more effectively. This property is particularly intriguing for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease, where central nervous system modulation is crucial.

The pharmacokinetic profile of Benzyl N-{3-hydroxy-2-(pyridin-4-yl)methylpropyl}carbamate has also been extensively studied. Preliminary data suggest that the compound exhibits favorable metabolic stability and moderate bioavailability, making it suitable for oral administration. These findings are essential for translating preclinical findings into clinical applications, ensuring that the compound can be safely and effectively used in therapeutic settings.

One of the most exciting aspects of Benzyl N-{3-hydroxy-2-(pyridin-4-yl)methylpropyl}carbamate is its potential for modulating inflammatory pathways. Chronic inflammation is a hallmark of many diseases, including cancer, autoimmune disorders, and cardiovascular conditions. By targeting key inflammatory mediators, this compound may offer a novel approach to managing these conditions. Research is ongoing to elucidate the precise mechanisms through which it exerts its anti-inflammatory effects.

The development of new pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. Benzyl N-{3-hydroxy-2-(pyridin-4-yl)methylpropyl}carbamate exemplifies this collaborative effort, as it represents a convergence of synthetic chemistry expertise and biological insight. The compound's unique structure and promising biological activity make it a compelling candidate for further investigation in clinical trials.

In conclusion, Benzyl N-{3-hydroxy-2-(pyridin-4-yl)methylpropyl}carbamate (CAS No. 2680758-88-5) is a remarkable compound with significant potential in pharmaceutical applications. Its structural features, combined with its observed biological activity, make it a valuable asset in drug discovery efforts. As research continues to uncover new therapeutic uses for this compound, it is likely to play an important role in addressing some of the most challenging medical conditions facing society today.